Cas no 503821-96-3 (3-Bromo-2-(Methylthio)Benzoic Acid)

• Product Name: 3-Bromo-2-(Methylthio)Benzoic Acid
• CAS No: 503821-96-3
• MF: C₈H₇BrO₂S
• MW: 247.108980417252
• MDL: MFCD16036855
• CID: 4009379
• PubChem ID: 12066807
• Update Time: 2025-09-27

3-Bromo-2-(Methylthio)Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-2-(methylthio)-
• 3-Bromo-2-(methylthio)benzoic acid
• 3-bromo-2-methylsulfanylbenzoic acid
• EN300-7862162
• MFCD16036855
• 503821-96-3
• E91081
• 3-BROMO-2-(METHYLSULFANYL)BENZOIC ACID
• CS-0194968
• Z1269122928
• DVA82196
• 3-Bromo-2-(Methylthio)Benzoic Acid

• MDL： MFCD16036855
• Inchi： 1S/C8H7BrO2S/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key： SRAJIAHCWLXQRA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(Br)=C1SC

Computed Properties

• Exact Mass: 245.93501Da
• Monoisotopic Mass: 245.93501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 332.0±37.0 °C at 760 mmHg
• Flash Point: 154.6±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Bromo-2-(Methylthio)Benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)